Cas no 2228383-23-9 (3-amino-1-(2,2-dimethylthiolan-3-yl)propan-1-ol)

• Product Name: 3-amino-1-(2,2-dimethylthiolan-3-yl)propan-1-ol
• CAS No: 2228383-23-9
• MF: C₉H₁₉NOS
• MW: 189.318261384964
• CID: 6446968
• PubChem ID: 165713812
• Update Time: 2025-06-09

3-amino-1-(2,2-dimethylthiolan-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2,2-dimethylthiolan-3-yl)propan-1-ol
• 2228383-23-9
• EN300-1735042

• Inchi： 1S/C9H19NOS/c1-9(2)7(4-6-12-9)8(11)3-5-10/h7-8,11H,3-6,10H2,1-2H3
• InChI Key： GHPWTDFTOVTLCZ-UHFFFAOYSA-N
• SMILES： S1CCC(C(CCN)O)C1(C)C

Computed Properties

• Exact Mass: 189.11873540g/mol
• Monoisotopic Mass: 189.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-amino-1-(2,2-dimethylthiolan-3-yl)propan-1-ol

Comprehensive Overview of 3-amino-1-(2,2-dimethylthiolan-3-yl)propan-1-ol (CAS No. 2228383-23-9)

3-amino-1-(2,2-dimethylthiolan-3-yl)propan-1-ol is a specialized organic compound with a unique molecular structure that combines an amino group with a thiolane ring. This compound, identified by its CAS No. 2228383-23-9, has garnered significant interest in pharmaceutical and biochemical research due to its potential applications in drug development and material science. The presence of both amino and hydroxyl functional groups makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for 3-amino-1-(2,2-dimethylthiolan-3-yl)propan-1-ol has increased, particularly in the field of peptide synthesis and small molecule therapeutics. Researchers are exploring its role in creating novel enzyme inhibitors and receptor modulators, which are critical for treating diseases like cancer and neurodegenerative disorders. The compound's thiolane ring structure also contributes to its stability, making it a preferred choice for bioconjugation and drug delivery systems.

One of the most frequently asked questions about CAS No. 2228383-23-9 is its solubility and reactivity under different conditions. Studies indicate that this compound exhibits moderate solubility in polar solvents like water and ethanol, which is advantageous for laboratory applications. Additionally, its amino group allows for further functionalization, enabling researchers to tailor its properties for specific uses, such as fluorescent labeling or proteomics research.

The synthesis of 3-amino-1-(2,2-dimethylthiolan-3-yl)propan-1-ol typically involves multi-step organic reactions, including reductive amination and ring-closing strategies. These methods are optimized to achieve high yields and purity, which are essential for industrial-scale production. Recent advancements in green chemistry have also led to more sustainable synthesis routes, reducing the environmental impact of its manufacturing process.

Another area of interest is the compound's potential role in biodegradable materials. Its unique structure allows it to act as a building block for polymers with tunable properties, such as flexibility and degradation rates. This aligns with the growing trend of developing eco-friendly alternatives to traditional plastics, a topic that resonates strongly with environmentally conscious consumers and researchers alike.

In summary, 3-amino-1-(2,2-dimethylthiolan-3-yl)propan-1-ol (CAS No. 2228383-23-9) is a multifaceted compound with broad applications in pharmaceuticals, biochemistry, and material science. Its unique chemical properties and adaptability make it a valuable asset in modern research and industrial applications. As scientific inquiries continue to evolve, this compound is likely to play an even more prominent role in addressing some of the most pressing challenges in healthcare and sustainability.